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Compound of Interest

Gadolinium(lll) chloride
Compound Name:
hexahydrate

Cat. No.: B083998

Essential Safety and Handling Guide for
Gadolinium(lll) Chloride Hexahydrate

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for handling Gadolinium(lll) chloride hexahydrate, including operational and
disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)

Gadolinium(lll) chloride hexahydrate is a hazardous substance that can cause skin, eye, and
respiratory irritation.[1][2] Ingestion may be harmful to health.[1] It is crucial to use appropriate
personal protective equipment (PPE) to minimize exposure.

Summary of Personal Protective Equipment (PPE) Requirements:
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Protection Type Recommended Equipment  Specifications & Rationale

Conforming to EN166 (EU) or
NIOSH (US) standards to

protect against dust and

Safety glasses with side-

Eye/Face Protection shields or chemical goggles.[1]

[31[4] splashes.[4]

Impervious gloves (e.g., nitrile i
Gloves should be inspected for
rubber, butyl rubber, ]
) ) ) degradation before use.[1]
Skin Protection polychloroprene).[1] Protective ] )
) Protective clothing prevents
work clothing, long sleeves,

pants, and a PVC apron.[1][3]

skin contact.

To be used when handling
NIOSH-approved dust

) ) respirator or a full-face particle S o
Respiratory Protection , ventilation is insufficient, or
respirator (N100 or P3

cartridges).[3][4][5]

powders, if local exhaust

when dust generation is likely.

[1]14]

Safe Handling and Storage Procedures
Proper handling and storage are critical to prevent contamination and ensure stability. This
compound is hygroscopic, meaning it absorbs moisture from the air.[3]

Key Handling and Storage Protocols:

» Engineering Controls: Always handle in a well-ventilated area.[4][6] A properly operating
chemical fume hood with an average face velocity of at least 100 feet per minute is
recommended, especially when handling powders.[3]

e Handling: Avoid all personal contact, including inhalation of dust.[1][4] Do not blow dust off
clothing or skin with compressed air.[3][5] Wash hands thoroughly after handling.[3][7]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated place.[3]
[6] Store under an inert gas to prevent moisture absorption.[3][4] Keep away from
incompatible materials such as strong bases, acids, and oxidizing agents.[3][8]

Accidental Release and Disposal Plan

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://datasheets.scbt.com/sc-202617.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://tracesciences.com/wp-content/uploads/2025/04/GadoliniumIII-chloride-hexahydrate-SDS.pdf
https://tracesciences.com/wp-content/uploads/2025/04/GadoliniumIII-chloride-hexahydrate-SDS.pdf
https://datasheets.scbt.com/sc-202617.pdf
https://datasheets.scbt.com/sc-202617.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://datasheets.scbt.com/sc-202617.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://tracesciences.com/wp-content/uploads/2025/04/GadoliniumIII-chloride-hexahydrate-SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/64_Gadolinium_SDS.pdf
https://datasheets.scbt.com/sc-202617.pdf
https://tracesciences.com/wp-content/uploads/2025/04/GadoliniumIII-chloride-hexahydrate-SDS.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://tracesciences.com/wp-content/uploads/2025/04/GadoliniumIII-chloride-hexahydrate-SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/71_2031749631_GADOLINIUM(III)CHLORIDE-CASNO-13450-84-5-MSDS.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://datasheets.scbt.com/sc-202617.pdf
https://tracesciences.com/wp-content/uploads/2025/04/GadoliniumIII-chloride-hexahydrate-SDS.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://www.ameslab.gov/sites/default/files/inline-files/64_Gadolinium_SDS.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://www.fishersci.com/store/msds?partNumber=AA1128606&productDescription=GADL+III+CLRIDE+HXHYD+99.9+5G&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://www.cdhfinechemical.com/images/product/msds/71_2031749631_GADOLINIUM(III)CHLORIDE-CASNO-13450-84-5-MSDS.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://tracesciences.com/wp-content/uploads/2025/04/GadoliniumIII-chloride-hexahydrate-SDS.pdf
https://ltschem.com/attachments/sds/GdCl3-6H2O.pdf
https://static.cymitquimica.com/products/02/pdf/sds-011287.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In the event of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.

Spill Response and Waste Disposal:

Procedure Stage Action Required

Evacuate unnecessary personnel. Wear
appropriate PPE. Use dry clean-up procedures

Minor Spill to avoid generating dust.[1] Sweep or vacuum
the spill and place it in a suitable, labeled

container for disposal.[3][5][7]

Alert emergency responders and advise
Major Spill personnel in the area.[1] Isolate the spill area

and ensure adequate ventilation.[3][5]

Dispose of waste in accordance with local,
state, and federal regulations.[1] Do not allow
) the product to enter drains.[6] Unused material
Waste Disposal . .
may be recycled if not contaminated.[1]
Otherwise, contact a licensed professional

waste disposal service.[6]

Experimental Workflow: Handling Gadolinium(lil)
Chloride Hexahydrate

The following diagram outlines the standard procedure for safely handling Gadolinium(lil)
chloride hexahydrate in a laboratory setting.
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Caption: Workflow for Safe Handling of Gadolinium(lll) Chloride Hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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